1,4-dioxan-2-yl-(1-ethyl-3,4-dihydro-1H-isoquinolin-2-yl)methanone

• IUPAC Name: 1,4-dioxan-2-yl-(1-ethyl-3,4-dihydro-1H-isoquinolin-2-yl)methanone
• InChI: InChI=1S/C16H21NO3/c1-2-14-13-6-4-3-5-12(13)7-8-17(14)16(18)15-11-19-9-10-20-15/h3-6,14-15H,2,7-11H2,1H3
• InChI Key: IWQFMBCKHQIMCL-UHFFFAOYSA-N
• Canonical SMILES: CCC1C2=CC=CC=C2CCN1C(=O)C3COCCO3
• Molecular Formula: C16H21NO3
• Molecular Weight: 275.34 g/mol

Description

1,4-dioxan-2-yl-(1-ethyl-3,4-dihydro-1H-isoquinolin-2-yl)methanone is a chemical compound that has garnered attention in the scientific community due to its potential applications in research. This compound is synthesized using a specific method and has been studied for its mechanism of action, biochemical and physiological effects, advantages, and limitations for lab experiments. In

Mechanism of Action

The mechanism of action of 1,4-dioxan-2-yl-(1-ethyl-3,4-dihydro-1H-isoquinolin-2-yl)methanone involves its interaction with the active site of acetylcholinesterase. The compound binds to the enzyme, preventing acetylcholine from being broken down. This leads to an increase in acetylcholine levels and can have implications in the study of neurological disorders.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound have been studied in vitro and in vivo. In vitro studies have shown that the compound has a high affinity for acetylcholinesterase and can effectively inhibit its activity. In vivo studies have shown that the compound can cross the blood-brain barrier and increase acetylcholine levels in the brain.

Advantages and Limitations for Lab Experiments

The advantages of using 1,4-dioxan-2-yl-(1-ethyl-3,4-dihydro-1H-isoquinolin-2-yl)methanone in lab experiments include its high affinity for acetylcholinesterase, its ability to cross the blood-brain barrier, and its potential applications in the study of neurological disorders. However, its limitations include its potential toxicity and the need for further research to fully understand its mechanism of action and potential applications.

Future Directions

The future directions for research on 1,4-dioxan-2-yl-(1-ethyl-3,4-dihydro-1H-isoquinolin-2-yl)methanone include further studies on its mechanism of action, potential applications in the study of neurological disorders, and its potential as a therapeutic agent. Additionally, research on the compound's toxicity and side effects is needed to fully understand its potential applications in scientific research.

Synthesis Methods

The synthesis of 1,4-dioxan-2-yl-(1-ethyl-3,4-dihydro-1H-isoquinolin-2-yl)methanone involves the reaction of 2-(1-ethyl-3,4-dihydroisoquinolin-2(1H)-yl)-1,4-dioxane with ethyl chloroformate in the presence of triethylamine. The product is then purified using chromatography techniques.

Scientific Research Applications

1,4-dioxan-2-yl-(1-ethyl-3,4-dihydro-1H-isoquinolin-2-yl)methanone has been studied for its potential applications in scientific research. It has been shown to have an inhibitory effect on acetylcholinesterase, an enzyme that plays a role in the breakdown of the neurotransmitter acetylcholine. This inhibition can lead to an increase in acetylcholine levels, which can have implications in the study of neurological disorders such as Alzheimer's disease.